Cas no 4206-58-0 (Sinapaldehyde)

Sinapaldehyde Properties

Names and Identifiers

• 2-Propenal,3-(4-hydroxy-3,5-dimethoxyphenyl)-, (2E)-
• Sinapaldehyde
• Sinapinaldehyde
• SINAPINALDEHYDE(RG)
• TRANS-3,5-DIMETHOXY-4-HYDROXY
• trans-3.5-Dimethoxy-4-hydroxycinnamaldehyde
• Trans-3,5-Dimethoxy-4-Hydroxy Cinnamaldehyde
• [ "" ]
• +Expand

• MDL： MFCD00075980
• InChIKey： CDICDSOGTRCHMG-ONEGZZNKSA-N
• Inchi： InChI=1S/C11H12O4/c1-14-9-6-8(4-3-5-12)7-10(15-2)11(9)13/h3-7,13H,1-2H3/b4-3+
• SMILES： O=C/C=C/C1C=C(OC)C(O)=C(OC)C=1

Computed Properties

• Exact Mass: 208.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Heavy Atom Count: 15
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 55.8

Experimental Properties

• LogP: 1.62150
• PSA: 55.76000
• Boiling Point: 372.3±37.0 °C at 760 mmHg
• Melting Point: 104-106 °C (lit.)
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 146.3±20.0 °C
• Color/Form: Yellow powder
• Density: 1.2±0.1 g/cm3

Sinapaldehyde Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning

Sinapaldehyde Customs Data

• HS CODE：2912499000
• Customs Data：

  China Customs Code:

  2912499000

  Overview:

  2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Senra incana